
cis-2-Octene chemical and physical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-2-Octene

Cat. No.: B085535 Get Quote

An In-Depth Technical Guide to the Chemical and Physical Properties of cis-2-Octene

Introduction
Cis-2-Octene, systematically named (2Z)-Oct-2-ene, is an unsaturated hydrocarbon with the

chemical formula C₈H₁₆.[1] It is classified as an alkene, characterized by a carbon-carbon

double bond between the second and third carbon atoms of its eight-carbon chain. The "cis" or

"(Z)" designation indicates that the hydrogen atoms attached to the double-bonded carbons are

on the same side of the double bond, resulting in a bent molecular geometry.[1] This colorless

liquid is a significant intermediate in various organic syntheses and finds applications in the

production of polymers.[1][2] Its reactivity, typical of alkenes, allows it to readily undergo

addition reactions.[1] This document provides a comprehensive overview of the chemical and

physical properties of cis-2-octene, along with relevant experimental protocols and safety

information, tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
The fundamental chemical and physical properties of cis-2-octene are summarized below.

These properties are crucial for its handling, application in chemical reactions, and for the

design of experimental procedures.
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Property Value

Appearance Colorless to almost colorless clear liquid[1]

Molecular Formula C₈H₁₆[1][3][4][5]

Molecular Weight 112.21 g/mol [3][4]

Boiling Point 126 °C[2][6]

Melting Point -100.2 °C[2][6]

Density 0.73 g/cm³ (at 20/20 °C)[2][6]

Flash Point 21 °C[2][6]

Refractive Index 1.4140 to 1.421[2][6]

Vapor Pressure 0.00561 mmHg at 25°C[2]

Water Solubility Limited solubility[1]

Solubility in Organic Solvents Soluble[1][2]

Identification and Structural Information
Identifier Value

CAS Number 7642-04-8[1][3]

IUPAC Name (Z)-oct-2-ene[3]

Synonyms
(2Z)-2-Octene, (Z)-Oct-2-ene, cis-oct-2-ene[1][3]

[5]

InChI
InChI=1S/C8H16/c1-3-5-7-8-6-4-2/h3,5H,4,6-

8H2,1-2H3/b5-3-[1][3][5][7]

InChIKey ILPBINAXDRFYPL-HYXAFXHYSA-N[1][3][7]

SMILES CCCCC/C=C\C[3]

Spectroscopic Data
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Spectroscopic data is essential for the identification and characterization of cis-2-octene.

While the full spectra are not reproduced here, references to their availability are provided.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR data are

available for cis-2-octene and are crucial for confirming its structure and stereochemistry.[7]

[8]

Infrared (IR) Spectroscopy: IR spectra can be used to identify the characteristic C=C

stretching vibration of the alkene functional group.[8]

Mass Spectrometry (MS): Mass spectrometry data provides information about the molecular

weight and fragmentation pattern of cis-2-octene.[8][9]

Experimental Protocols
Synthesis of cis-2-Octene from 1-Heptene
A common method for the synthesis of cis-2-octene is from 1-heptene via a three-step

sequence involving hydroboration-oxidation, oxidation, and a Wittig reaction.[10] This method is

advantageous for its high yield and stereoselectivity for the cis-alkene.[10]

Step 1: Hydroboration-Oxidation of 1-Heptene to 1-Heptanol

This step converts the terminal alkene into a primary alcohol with anti-Markovnikov

regioselectivity.

Reagents: Borane-tetrahydrofuran complex (BH₃·THF), followed by hydrogen peroxide

(H₂O₂) and a basic solution (e.g., NaOH).[10]

Procedure:

1-Heptene is reacted with BH₃·THF in an appropriate solvent under an inert atmosphere.

The resulting organoborane intermediate is then oxidized by the addition of H₂O₂ and a

base.

The product, 1-heptanol, is then isolated and purified.
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Step 2: Oxidation of 1-Heptanol to Heptanal

The primary alcohol is oxidized to the corresponding aldehyde.

Reagent: Pyridinium chlorochromate (PCC) is a mild oxidizing agent suitable for this

conversion to avoid overoxidation to a carboxylic acid.[10]

Procedure:

1-Heptanol is dissolved in a suitable solvent (e.g., dichloromethane).

PCC is added to the solution, and the mixture is stirred until the reaction is complete.

The resulting heptanal is then purified from the reaction mixture.

Step 3: Wittig Olefination to yield cis-2-Octene

A Wittig reaction is employed to form the carbon-carbon double bond with the desired cis

stereochemistry.

Reagents: A non-stabilized ylide, such as methyltriphenylphosphonium ylide (Ph₃P=CHCH₃),

is used as it favors the formation of Z-alkenes.[10] The ylide is typically prepared from the

corresponding phosphonium salt (e.g., ethyltriphenylphosphonium bromide) and a strong

base (e.g., butyllithium).

Procedure:

The phosphonium ylide is prepared in situ by reacting the phosphonium salt with a strong

base in an anhydrous, aprotic solvent.

Heptanal is then added to the ylide solution.

The reaction proceeds to form cis-2-octene and triphenylphosphine oxide.

The desired cis-2-octene is then isolated and purified.

Visualization of Synthetic Pathway
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The following diagram illustrates the synthetic pathway for cis-2-octene starting from 1-

heptene.

1-Heptene 1-Heptanol

1. BH3-THF
2. H2O2, NaOH HeptanalPCC cis-2-OctenePh3P=CHCH3

Click to download full resolution via product page

Caption: Synthetic route of cis-2-Octene from 1-Heptene.

Safety and Handling
Cis-2-octene is a highly flammable liquid and vapor.[11] It may be fatal if swallowed and enters

airways. It is also reported to cause skin irritation and is toxic to aquatic life with long-lasting

effects.[3][11]

Precautionary Measures
Handling: Handle in a well-ventilated area.[12] Wear appropriate personal protective

equipment, including safety goggles, chemical-resistant gloves, and flame-retardant clothing.

[12] Use non-sparking tools and explosion-proof equipment.[12] Ground and bond containers

and receiving equipment to prevent static discharge.[11][12]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11][12]

Keep away from heat, sparks, open flames, and other ignition sources.[11][12]

First Aid:

If inhaled: Move the person to fresh air.[11][12]

In case of skin contact: Take off immediately all contaminated clothing and rinse the skin

with water.[12]
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In case of eye contact: Rinse cautiously with water for several minutes.

If swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling cis-2-octene.[11][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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